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Compound of Interest

Compound Name:
2-Chloro-1-(difluoromethyl)-3-

fluorobenzene

Cat. No.: B13701416

Get Quote

Document Control:

Version: 1.0 (Research Grade / Pre-Clinical)

Applicability: Medicinal Chemistry, Process Development, and ADME Profiling.

Executive Summary & Application Context
2-Chloro-1-(difluoromethyl)-3-fluorobenzene is a specialized fluorinated intermediate used

primarily in the optimization of lead compounds for kinase inhibition and CNS targets.

The "Why" Behind the Molecule
In modern drug design, the difluoromethyl group (

) serves as a critical lipophilic hydrogen bond donor.[1] Unlike the trifluoromethyl group (

), which is purely electron-withdrawing and hydrophobic, the

moiety can act as a bioisostere for hydroxyl (
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) or thiol (

) groups, improving membrane permeability while retaining H-bond donor capability to interact
with protein active sites (e.g., the hinge region of kinases).

The specific substitution pattern (2-Cl, 3-F) provides orthogonal handles for further

functionalization:

2-Chloro: Steric block or handle for Buchwald-Hartwig aminations.

3-Fluoro: Metabolic blocking to prevent oxidative defluorination or ring oxidation.

Chemical Identity & Predicted Properties
Note: As a research-grade intermediate, experimental physicochemical data is often sparse.

The values below represent high-confidence predicted ranges based on structural analogs

(e.g., 2-chloro-3-fluorobenzaldehyde and 1-chloro-3,5-difluorobenzene).

Parameter Value / Description

Chemical Name 2-Chloro-1-(difluoromethyl)-3-fluorobenzene

CAS Number
Not Assigned (Ref Precursor: 2-Chloro-3-

fluorobenzaldehyde, CAS 96516-31-3)

Molecular Formula

Molecular Weight 180.56 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point (Est.) 165°C – 175°C @ 760 mmHg

Density (Est.) 1.35 – 1.42 g/cm³

LogP (Predicted) ~3.2 (Lipophilic)

Solubility
Soluble in DCM, DMSO, Methanol; Immiscible

in water.[2]

Hazard Identification & Risk Assessment (GHS)
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While the

group is chemically robust, the presence of multiple halogens necessitates treating this
compound as a potential alkylating agent and irritant until toxicological profiling is complete.

GHS Classification (Self-Classified)
Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Specific Chemical Hazards[3][4][5]
Hydrogen Fluoride (HF) Generation:

Thermal Decomposition: Upon combustion or heating >200°C, the

bonds cleave, releasing toxic HF gas.

Metabolic Activation: While

is more stable than

, enzymatic oxidation (P450s) can lead to defluorination, releasing fluoride ions (

).

Base Sensitivity:

The proton on the

group is weakly acidic (

~25-30). Treatment with extremely strong bases (e.g., n-BuLi, LDA) can result in
deprotonation followed by alpha-elimination to form a transient difluorocarbene species,
which is highly reactive.

Synthesis & Workflow Visualization
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The synthesis of this compound typically involves the deoxyfluorination of 2-chloro-3-

fluorobenzaldehyde. This reaction uses hazardous reagents (DAST, Deoxo-Fluor, or XtalFluor)

that require strict moisture control.

Experimental Workflow: Deoxyfluorination
Reagent: Diethylaminosulfur trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur trifluoride

(Deoxo-Fluor).

Solvent: Anhydrous DCM.

Quench: Saturated

(Critical step to neutralize HF byproducts).

Precursor:
2-Chloro-3-fluorobenzaldehyde

Reagent Addition:
DAST / Deoxo-Fluor

(-78°C to 0°C)

 Dissolve in DCM
Reaction:

Deoxyfluorination
(N2 Atmosphere)

 Stir 2-4h
Quench:

Sat. NaHCO3
(Gas Evolution Control)

 Dropwise Addition
Product:

2-Chloro-1-(difluoromethyl)-
3-fluorobenzene

 Extraction & Distillation

Click to download full resolution via product page

Figure 1: Standard synthetic route via deoxyfluorination. Note the critical quench step to

manage HF byproducts.

Safe Handling & Storage Protocols
Engineering Controls

Fume Hood: Mandatory. All handling, especially transfer of liquids, must occur within a

certified chemical fume hood operating at face velocity >0.5 m/s.

Glassware: Use borosilicate glass. Avoid standard glass if using strong Lewis acids that

might strip fluoride; however, for the isolated product, standard glass is acceptable.

Personal Protective Equipment (PPE)
Gloves: Nitrile (0.11 mm) is sufficient for splash protection. For prolonged contact or

immersion, use Silver Shield / 4H laminate gloves to prevent permeation of halogenated

aromatics.
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Respiratory: If working outside a hood (not recommended), a full-face respirator with OV/AG

(Organic Vapor / Acid Gas) cartridges is required due to the potential for trace HF or HCl

hydrolysis products.

Storage Conditions
Temperature: 2–8°C (Refrigerate).

Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture ingress.

Incompatibility: Segregate from strong bases (alkoxides, hydroxides) and reducing agents.

Emergency Response & Spill Management
Self-Validating Protocol: The presence of C-F bonds dictates that Calcium Gluconate must be

available, even if free HF is not the primary ingredient.

Spill Cleanup Logic
In the event of a liquid spill (>10 mL), follow this decision matrix:
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Liquid Spill Detected

Assess Volume & Fumes

Minor (<50mL)
Use Fume Hood Draft

No immediate resp. threat

Major (>50mL)
Evacuate Area

Strong odor / mist

Absorb with Vermiculite
or Chem-Pad

Treat Surface with
Calcium Gluconate Gel

Precautionary Step

Seal in HazMat Bag
Label: 'Fluorinated Organic'

Click to download full resolution via product page

Figure 2: Decision logic for spill remediation. The neutralization step is a precautionary

measure against potential hydrolysis.

First Aid
Eye Contact: Rinse immediately with water for 15 minutes. Do not use calcium gluconate in

eyes unless directed by a specialist.
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Skin Contact: Wash with soap and water. If redness persists or HF exposure is suspected

(burning sensation), apply 2.5% Calcium Gluconate gel immediately.

Inhalation: Move to fresh air. Oxygen may be required if pulmonary edema develops

(delayed effect of halogenated vapors).

Disposal & Environmental Impact
Waste Stream: Halogenated Organic Waste.

Destruction Method: High-temperature incineration (>1100°C) with a secondary scrubber

chamber.

Reasoning: Incineration of fluorinated compounds generates HF gas. The scrubber

(typically using NaOH or

) is essential to capture HF before stack release.

Ecological Note: Fluorinated aromatics are often persistent in the environment. Do not

discharge into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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